Cas no 77423-13-3 (2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid)

• Product Name: 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid
• CAS No: 77423-13-3
• MF: C₉H₅NO₅
• MW: 207.139702558517
• MDL: MFCD08704695
• CID: 549883
• PubChem ID: 12724728
• Update Time: 2025-06-26

2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid
• 2H-3,1-Benzoxazine-6-carboxylicacid, 1,4-dihydro-2,4-dioxo-
• 2,4-dioxo-1,4-dihydro-2H-3,1-benzoxazine-6-carboxylic aci
• 2,4-Dioxo-1,4-dihydro-2H-3,1-benzoxazine-6-carboxylic acid
• 5-carboxyisatoic anhydride
• 5-carboxylisatoic anhydride
• 6-Carboxyisatosaeureanhydrid
• 7-carboxyisatoic anhydride
• AG-H-09807
• ANW-59949
• CTK2H5807
• STL227894
• SY273698
• 2,4-dioxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-6-carboxylic acid
• 77423-13-3
• 2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazine-6-carboxylic acid
• EN300-114589
• Z1476905582
• AC-26720
• DTXSID10508143
• RTAAAHDNZMQESJ-UHFFFAOYSA-N
• FT-0646543
• SCHEMBL3597944
• AKOS002677288
• 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylicacid
• MFCD08704695
• CS-0149779
• I10433
• 2,4-DIOXO-1H-3,1-BENZOXAZINE-6-CARBOXYLIC ACID

• MDL： MFCD08704695
• Inchi： 1S/C9H5NO5/c11-7(12)4-1-2-6-5(3-4)8(13)15-9(14)10-6/h1-3H,(H,10,14)(H,11,12)
• InChI Key： RTAAAHDNZMQESJ-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(C(=O)O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 207.01677226g/mol
• Monoisotopic Mass: 207.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.607
• Refractive Index: 1.631

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid

2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic Acid: A Versatile Compound with Promising Applications in Pharmaceutical Research

CAS No. 77423-13-3 corresponds to the chemical compound 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid, a heterocyclic molecule characterized by its unique six-membered ring structure containing both oxygen and nitrogen atoms. This compound has attracted significant attention in the pharmaceutical industry due to its potential biological activities and structural versatility. Recent advancements in medicinal chemistry have highlighted its role in the development of novel therapeutics for various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The synthesis and functionalization of this compound represent a critical area of research, as its chemical properties can be tailored to enhance drug efficacy and selectivity.

The molecular framework of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid consists of a benzene ring fused to a 1,3-oxazine ring, with two oxygen atoms at the 2 and 4 positions and a carboxylic acid group at the 6 position. This structural feature imparts unique reactivity and stability, making it a valuable scaffold for drug design. Researchers have explored its potential as a building block for the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The compound’s ability to form hydrogen bonds and its hydrophobic/hydrophilic balance contribute to its compatibility with biological systems, further supporting its utility in pharmaceutical applications.

Recent studies have demonstrated the therapeutic potential of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid in targeting specific molecular pathways. For instance, its derivatives have been shown to inhibit the activity of key enzymes such as protein kinase B (Akt) and phosphoinositide 3-kinase (PI3K), which are implicated in cell survival and proliferation. These findings align with the growing interest in targeting oncogenic signaling pathways to develop more effective anticancer therapies. Additionally, the compound’s structural similarity to known pharmacophores has enabled its incorporation into drug candidates for neurodegenerative disorders, where it may modulate neurotransmitter systems or reduce oxidative stress.

One of the most significant breakthroughs in the field involves the use of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid as a lead compound for the development of small-molecule inhibitors of the SARS-CoV-2 main protease (Mpro). This enzyme is a critical target for antiviral drug design, and recent computational studies have identified the compound’s potential to bind to the active site of Mpro with high affinity. Such research underscores the importance of this compound in addressing global health challenges, particularly in the context of emerging infectious diseases. The ability to rapidly synthesize and modify its derivatives has also facilitated the exploration of its antiviral activity against other RNA viruses, expanding its relevance in antiviral drug discovery.

The synthesis of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid has been optimized through various methodologies, including nucleophilic substitution reactions and ring-closure strategies. Modern synthetic approaches often employ catalytic systems to enhance reaction efficiency and reduce byproduct formation. For example, the use of transition-metal catalysts has enabled the selective formation of the oxazine ring, a critical step in the synthesis of this compound. These advancements in synthetic chemistry have not only improved the scalability of production but also reduced the environmental impact associated with traditional methods.

Recent pharmacological studies have further elucidated the biological activities of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid. Its derivatives have been shown to exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. This makes the compound a promising candidate for the treatment of autoimmune diseases and chronic inflammatory conditions. Additionally, its ability to interact with G-protein-coupled receptors (GPCRs) has opened new avenues for its application in the development of drugs targeting metabolic disorders and cardiovascular diseases.

Advances in computational chemistry have played a pivotal role in the design and optimization of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid derivatives. Molecular docking studies and virtual screening techniques have enabled researchers to predict the binding affinity of potential drug candidates with high accuracy. These computational tools have accelerated the discovery of novel analogs with improved pharmacokinetic profiles and reduced toxicity. Furthermore, machine learning algorithms have been employed to analyze large datasets of chemical structures, identifying patterns that correlate with biological activity and guiding the rational design of new compounds.

The application of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid in drug development is also being explored in the context of personalized medicine. By tailoring its chemical structure to match the genetic profiles of individual patients, researchers aim to enhance therapeutic outcomes while minimizing adverse effects. This approach leverages the compound’s structural flexibility to create drugs that are more specific to the molecular targets of particular diseases, thereby improving treatment efficacy and patient compliance.

Despite its promising potential, the development of 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid as a therapeutic agent faces several challenges. These include the need for further preclinical and clinical studies to validate its safety and efficacy, as well as the optimization of its pharmacokinetic properties to ensure adequate bioavailability. Additionally, the synthesis of its derivatives must be refined to achieve higher yields and lower costs, which are critical for large-scale production and commercialization.

In conclusion, 2,4-Dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-carboxylic acid represents a versatile and promising compound with broad applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable scaffold for the development of novel therapeutics. As research in this field continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.